Cas no 1846579-19-8 (4-Cyclopropylbut-2-enoic acid)

• Product Name: 4-Cyclopropylbut-2-enoic acid
• CAS No: 1846579-19-8
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 6592089
• PubChem ID: 22123365
• Update Time: 2024-03-01

4-Cyclopropylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropylbut-2-enoic acid
• SCHEMBL3654341
• EN300-1834351
• 1846579-19-8
• (E)-4-cyclopropylbut-2-enoic acid
• SCHEMBL3654343
• 4-Cyclopropylbut-2-enoic acid

• Inchi： 1S/C7H10O2/c8-7(9)3-1-2-6-4-5-6/h1,3,6H,2,4-5H2,(H,8,9)/b3-1+
• InChI Key： DEMCQIBPEXLFFN-HNQUOIGGSA-N
• SMILES： OC(/C=C/CC1CC1)=O

Computed Properties

• Exact Mass: 126.068079557g/mol
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Unsaturated fatty acids